Cas no 868776-08-3 (4-Bromo-2-methyl-benzamide)

4-Bromo-2-methyl-benzamide is a brominated aromatic amide compound with the molecular formula C8H8BrNO. This derivative of benzamide features a bromine substituent at the 4-position and a methyl group at the 2-position, offering distinct reactivity for use in organic synthesis and pharmaceutical intermediates. Its well-defined structure makes it valuable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecules. The compound's crystalline form and high purity ensure consistent performance in research and industrial applications. It is particularly useful in medicinal chemistry for the development of bioactive molecules due to its balanced steric and electronic properties.
4-Bromo-2-methyl-benzamide structure
4-Bromo-2-methyl-benzamide structure
Product Name:4-Bromo-2-methyl-benzamide
CAS No:868776-08-3
MF:C8H8BrNO
MW:214.0592212677
MDL:MFCD12096764
CID:1091035
PubChem ID:20616766
Update Time:2025-10-20

4-Bromo-2-methyl-benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-methylbenzamide
    • 4-bromo-methyl-benzamide
    • CS-0119821
    • 868776-08-3
    • PEXCDDFWOIUBNR-UHFFFAOYSA-N
    • SY290579
    • EN300-385178
    • 4-bromo-2methyl benzamide
    • FS-2532
    • MFCD12096764
    • SCHEMBL428805
    • AKOS009819868
    • DTXSID10609104
    • F13688
    • 4-Bromo-2-methyl-benzamide
    • 4-bromo-2-methyl benzoic acid amide
    • DB-340128
    • MDL: MFCD12096764
    • Inchi: 1S/C8H8BrNO/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4H,1H3,(H2,10,11)
    • InChI Key: PEXCDDFWOIUBNR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(N)=O)=C(C)C=1

Computed Properties

  • Exact Mass: 212.97893g/mol
  • Monoisotopic Mass: 212.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.1Ų

4-Bromo-2-methyl-benzamide Pricemore >>

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